N-(2,4-difluorophenyl)-N'-[4-(trifluoromethoxy)phenyl]thiourea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[4-(trifluoromethoxy)phenyl]thiourea
• InChI: InChI=1S/C14H9F5N2OS/c15-8-1-6-12(11(16)7-8)21-13(23)20-9-2-4-10(5-3-9)22-14(17,18)19/h1-7H,(H2,20,21,23)
• InChI Key: DFXBLMRVZPFDQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC2=C(C=C(C=C2)F)F)OC(F)(F)F
• Molecular Formula: C14H9F5N2OS
• Molecular Weight: 348.29 g/mol

Description

N-(2,4-difluorophenyl)-N'-[4-(trifluoromethoxy)phenyl]thiourea, commonly known as DFTU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a thiourea derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DFTU is not fully understood. However, it has been proposed that DFTU inhibits the activity of certain enzymes, such as tyrosine kinases, which are involved in various cellular processes. DFTU has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DFTU has been found to exhibit various biochemical and physiological effects. In cancer cells, DFTU has been found to induce apoptosis, inhibit cell proliferation, and inhibit the activity of certain enzymes, such as tyrosine kinases. In plants, DFTU has been found to exhibit herbicidal and fungicidal activities by inhibiting the activity of certain enzymes involved in plant metabolism. In material science, DFTU has been found to exhibit liquid crystal properties.

Advantages and Limitations for Lab Experiments

DFTU has several advantages and limitations for lab experiments. One of the advantages is that it exhibits potent anti-tumor and anti-inflammatory activities, making it a potential candidate for the development of new drugs. Another advantage is that it exhibits herbicidal and fungicidal activities, making it a potential candidate for the development of new herbicides and fungicides. However, one of the limitations is that the mechanism of action of DFTU is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on DFTU. One of the future directions is to study the mechanism of action of DFTU in more detail, which could lead to the development of more potent drugs, herbicides, and fungicides. Another future direction is to study the liquid crystal properties of DFTU in more detail, which could lead to the development of new materials with unique properties. Additionally, the potential of DFTU as a therapeutic agent for various diseases, such as cancer and viral infections, should be further explored.

Scientific Research Applications

DFTU has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, DFTU has been found to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. In agriculture, DFTU has been found to exhibit herbicidal and fungicidal activities. In material science, DFTU has been found to exhibit liquid crystal properties.